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Abstract: This document provides a comprehensive technical overview of the gamma-ray
emissions resulting from the radioactive decay of Aluminum-26 (Al-26). Al-26 is a long-lived
radionuclide of significant astrophysical importance, serving as a key tracer for ongoing
nucleosynthesis within the Milky Way. Its decay produces a characteristic gamma-ray line at
1.809 MeV, the detection of which provides direct evidence of the creation of new atomic nuclei
in stellar environments. This guide details the nuclear physics of Al-26 decay, presents key
guantitative data in structured tables, describes the experimental methodologies used for
detection, and illustrates the fundamental processes through diagrams. The content is intended
for researchers, scientists, and professionals requiring an in-depth understanding of this
phenomenon.

Introduction to Aluminum-26

Aluminum-26 (2°Al) is a radioactive isotope of aluminum containing 13 protons and 13
neutrons.[1] With a half-life of approximately 717,000 years, it is too short-lived to exist as a
primordial nuclide but is continuously synthesized in the galaxy.[2][3][4] Its primary
astrophysical sources are massive stars, their subsequent supernova explosions, and Wolf-
Rayet stars.[3][5][6]

The significance of 26Al lies in its role as an observable tracer of recent nucleosynthesis.[7]
Because its half-life is much shorter than the age of the galaxy, its presence implies active
production within the last few million years.[7] The first definitive proof of ongoing
nucleosynthesis in the Milky Way came from the detection of the characteristic gamma-ray line
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from 26Al decay by the HEAO-3 satellite in 1984.[8] Furthermore, the energy released during its
decay is believed to have been a crucial heat source for the melting and differentiation of
planetesimals in the early Solar System.[3][4]

Nuclear Decay Properties of Aluminum-26

The ground state of 26Al decays primarily through two mechanisms: positron emission (beta-
plus decay) and electron capture.[2][3] Both pathways lead to an excited state of stable
Magnesium-26 (2°Mg), which then de-excites by emitting a high-energy photon.[1] This emitted
photon is the widely observed 1.809 MeV gamma-ray.[1][2][3]

The positron released during beta-plus decay subsequently annihilates with an electron,
producing two additional gamma rays at 0.511 MeV.[7][9]

Data Presentation

The fundamental properties and observational data related to 2°Al decay are summarized in the
tables below.

Table 1: Key Decay Properties of Aluminum-26 (Ground State)

Property Value Reference(s)

Half-Life (t1/2) 7.17 x 10° years [2][3][4]

Positron Emission (3+),
Decay Modes [2][3]
Electron Capture (EC)

Parent Nuclide Aluminum-26 (2°Al) [1]

Final Daughter Nuclide Magnesium-26 (2°Mg) [1]

| Spin / Parity | 5+ |[9] |

Table 2: Associated Gamma-Ray Emissions
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Origin Energy

1.8087 MeV (<=1.809
MeV)

26Mg Nuclear De-
excitation

Notes Reference(s)
The primary
signature of 26Al [2][10][211]

decay.

| Positron-Electron Annihilation | 0.511 MeV | Two photons are produced per annihilation event.

|[71(9] |

Table 3: Observational Data of the 1.809 MeV Galactic Gamma-Ray Line

Parameter Measured Value Instrument /| Survey Reference(s)
(1.84 £ 0.03) x 103

All-Sky Flux INTEGRAL / SPI [11]
phcm—2s—?

Line Centroid Energy 1809.83 + 0.04 keV INTEGRAL / SPI [11]

Line Width (FWHM) 0.62 + 0.3 keV INTEGRAL / SPI [11]

| Estimated Galactic Mass | ~2 M©® (solar masses) | Derived from flux measurements |[8] |

Decay Scheme Visualization

The sequence of the decay from 2°Al to stable 2°Mg is a multi-step process involving the

emission of multiple particles and photons.
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Fig. 1: Nuclear decay scheme of Aluminum-26.

Experimental Protocols for Detection

The detection of the 1.809 MeV gamma-ray line from 2¢Al is a significant challenge due to the
low signal flux and high background from cosmic rays and other sources. Observations rely on
space-based gamma-ray telescopes with high energy resolution and sensitivity.

Key Instrumentation

e High-Purity Germanium (HPGe) Detectors: These semiconductor detectors offer excellent
energy resolution, which is critical for distinguishing the narrow gamma-ray line from the
background continuum.[10] The Spectrometer on INTEGRAL (SPI) utilizes an array of HPGe
detectors.[11]
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o Compton Telescopes: Instruments like COMPTEL on the Compton Gamma Ray Observatory
(CGRO) were designed to image gamma-rays in the MeV energy range.[12] They operate by
detecting a Compton scatter in one detector plane and the subsequent absorption of the
scattered photon in a second plane, allowing for reconstruction of the source direction.[13]

» Scintillation Detectors: Materials like Sodium lodide (Nal) or Cerium Bromide (CeBrs3)
produce flashes of light when struck by gamma rays. While their energy resolution is typically
lower than HPGe detectors, they can be used to construct large-area instruments.[13]

Generalized Experimental Workflow

The process of detecting and analyzing astrophysical gamma-rays follows a structured
workflow from initial photon interaction to final data interpretation.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://scholars.unh.edu/physics_facpub/382/
https://arxiv.org/html/2512.08593v1
https://arxiv.org/html/2512.08593v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Astrophysical Source
(e.g., Galactic Plane)

1.809 MeV Photon

Gamma-Ray Telescope

(e.g., INTEGRAL/SPI)

Photon Interaction
(Compton Scatter / Photoelectric Absorption)

:

Signal Generation
(Electron-Hole Pairs / Scintillation Light)

:

Signal Processing & Amplification

'

Data Acquisition & Digitization

:

Spectral Analysis
(Energy Histogramming)

:

Background Modeling & Subtraction

Scientific Results

(Flux, Line Shape, Sky Map)

Click to download full resolution via product page

Fig. 2: Workflow for detecting astrophysical gamma-rays.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1230959?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol Example: All-Sky Analysis with INTEGRALI/SPI

A benchmark study of the galactic 26Al emission utilized over 16 years of data from the SPI
instrument on the INTEGRAL satellite.[11]

Data Collection: All available data from 2003 to 2020 were aggregated. This included both
"single events" (interactions contained within one HPGe detector) and "double events"
(interactions spanning two adjacent detectors) to maximize exposure.[11]

» Instrument Response and Background Modeling: The analysis employed refined models for
the instrument's spectral response and the complex, time-variable background. The
background model is crucial and is typically derived from tracking spectral features and
variations over the entire mission duration.[11]

o Sky Model Fitting: The core of the analysis involved fitting the observed energy spectra to a
model. This model consists of the instrumental background, a component for the cosmic
gamma-ray background, and a component for the 2°Al signal. The spatial distribution of the
26A\| signal was based on models from previous observations (e.g., COMPTEL).[11]

o Maximum Likelihood Estimation: A maximum likelihood fitting technique was applied across
the sky to determine the parameters of the 26Al signal that best matched the data. This
method allows for the robust determination of the all-sky flux, the precise line centroid
energy, and the intrinsic line width.[11]

This rigorous process allowed for the precise measurements presented in Table 3, confirming
the widespread presence of 26Al and providing insights into the kinematics of its sources
through the slight broadening of the gamma-ray line.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ESA Science & Technology - Radioactive decay of aluminium-26 [sci.esa.int]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.aanda.org/articles/aa/abs/2023/04/aa45069-22/aa45069-22.html
https://www.aanda.org/articles/aa/abs/2023/04/aa45069-22/aa45069-22.html
https://www.aanda.org/articles/aa/abs/2023/04/aa45069-22/aa45069-22.html
https://www.aanda.org/articles/aa/abs/2023/04/aa45069-22/aa45069-22.html
https://www.aanda.org/articles/aa/abs/2023/04/aa45069-22/aa45069-22.html
https://www.aanda.org/articles/aa/abs/2023/04/aa45069-22/aa45069-22.html
https://www.benchchem.com/product/b1230959?utm_src=pdf-custom-synthesis
https://sci.esa.int/web/integral/-/48046-radioactive-decay-of-aluminium-26
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 2. radiacode.com [radiacode.com]

» 3. radiacode.com [radiacode.com]

e 4. Aluminium-26 - Wikipedia [en.wikipedia.org]
e 5. ntrs.nasa.gov [ntrs.nasa.gov]

e 6. phy.anl.gov [phy.anl.gov]

e 7. The radioactive nuclei $"{\textbf{26}\mathrm{Al}$ and $"{\textbf{60}\mathrm{Fe}$ in the
Cosmos and in the solar system | Publications of the Astronomical Society of Australia |
Cambridge Core [cambridge.org]

o 8. researchgate.net [researchgate.net]
e 9. researchgate.net [researchgate.net]
e 10. ntrs.nasa.gov [ntrs.nasa.gov]

e 11. 26Al gamma rays from the Galaxy with INTEGRAL/SPI | Astronomy & Astrophysics
(A&A) [aanda.org]

e 12. "First results from COMPTEL measurement of the Al-26 1.8 MeV gamma-ray " by R
Diehl, K Bennett et al. [scholars.unh.edu]

e 13. Study of a small-scale gamma-ray detection system employing Compton scattering with
a monolithic CeBr3 crystal and segmented photodetector array [arxiv.org]

 To cite this document: BenchChem. [A Technical Guide to Gamma-Ray Emissions from
Aluminum-26 Decay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230959#gamma-ray-emissions-from-aluminum-26-
decay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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